Cas no 97871-45-9 (2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)-)

2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)- structure
97871-45-9 structure
Product name:2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)-
CAS No:97871-45-9
MF:C13H16BrNO
MW:282.176242828369
CID:4370582
PubChem ID:138395447

2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)-
    • DTXSID70874432
    • 97871-45-9
    • TRANS-CINNAMAMIDE,A-BR,N-SEC-BUTYL
    • Inchi: InChI=1S/C13H16BrNO/c1-3-10(2)15-13(16)9-12(14)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3,(H,15,16)/b12-9-
    • InChI Key: SOXLRYJTNSZLLI-XFXZXTDPSA-N

Computed Properties

  • Exact Mass: 281.04153Da
  • Monoisotopic Mass: 281.04153Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1Ų

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